Benzyl imidocarbamate

• IUPAC Name: benzyl carbamimidate
• InChI: InChI=1S/C8H10N2O/c9-8(10)11-6-7-4-2-1-3-5-7/h1-5H,6H2,(H3,9,10)
• InChI Key: JDCAYEAYSDJYOR-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)COC(=N)N
• Molecular Formula: C8H10N2O
• Molecular Weight: 150.18 g/mol

Description

Benzyl imidocarbamate is a chemical compound that has been extensively studied for its potential use in scientific research. It is a white crystalline solid that is soluble in water and has a molecular weight of 223.28 g/mol. This compound is also known as N-benzyl-N'-imidocarbamoylguanidine or BICG.

Scientific Research Applications

Spectroscopic and Theoretical Studies

• Vibrational and Electronic Properties Analysis : A study on Benzyl (imino (1H-pyrazol-1-yl) methyl) carbamate (BPMC) utilized FT-IR, FT-Raman spectra, and UV absorption spectroscopy combined with density functional theory (DFT) calculations. This comprehensive approach allowed for the detailed analysis of the molecule's vibrational and electronic properties, including thermodynamic characteristics and potential for nonlinear optical applications (Y. B. S. Rao et al., 2016).

Pharmaceutical Development

• Antibiotic and Anticancer Activity : Benzyl-substituted metallocarbene compounds, including those with an imidocarbamate structure, have shown promising antibacterial and anticancer activity. These compounds, particularly when combined with transition metals like Ag, Au, Cu, and Ru, exhibit significant in vitro and in vivo efficacy, suggesting their potential as novel drug candidates (F. Hackenberg & M. Tacke, 2014).

Catalysis

• Au(I)-Catalyzed Hydrofunctionalization of Allenes : Research on the Au(I)-catalyzed intramolecular hydroamination of N-allenyl carbamates, including derivatives of benzyl imidocarbamate, has demonstrated efficient formation of piperidine and pyrrolidine derivatives. This method highlights the compound's role in synthesizing complex heterocycles with potential pharmacological applications (Zhibin Zhang et al., 2006).

Environmental and Health Safety

• Transformation and Metabolism in Wastewater : Studies on the environmental fate of carbamazepine (CBZ) and oxcarbazepine (OXC), related to this compound, in wastewater treatment processes have identified several transformation products. These findings are crucial for understanding the persistence and ecological impact of these compounds in aquatic environments (Elena Kaiser et al., 2014).